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Compound of Interest

Compound Name: 2-Hydroxy-5-nitropyrimidine

CAS No.: 3264-10-6

Cat. No.: B1348297

Get Quote

Introduction: The Principle of Proactive Safety
2-Hydroxy-5-nitropyrimidine (CAS No. 5418-51-9) is a pivotal heterocyclic building block in

modern medicinal chemistry and agrochemical development.[1][2] Its unique structure,

featuring both electron-donating hydroxyl and electron-withdrawing nitro groups, makes it a

versatile intermediate for synthesizing a range of target molecules, including novel antiviral and

antibacterial agents.[1][2] However, the same chemical features that make it valuable also

necessitate a rigorous and informed approach to its handling and storage. The presence of a

nitroaromatic moiety suggests potential toxicological and reactivity hazards that must be

proactively managed.[1]

This document serves as a comprehensive guide for researchers, chemists, and drug

development professionals. It moves beyond a simple recitation of procedural steps to provide

the underlying scientific rationale for each recommendation. The core philosophy of this guide

is that true laboratory safety is not merely about compliance, but about a deep, mechanistic

understanding of the materials being used. By internalizing these principles, research teams

can create a self-validating system of safety that protects personnel, ensures experimental

integrity, and fosters a culture of scientific excellence.
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Compound Profile: Key Physicochemical Properties
A foundational understanding of a compound's physical and chemical properties is the first step

in a robust safety assessment. These characteristics dictate its behavior under various

laboratory conditions and inform the selection of appropriate handling techniques and storage

environments.

Property Value Source(s)

CAS Number 5418-51-9 [3][4]

Molecular Formula C₅H₄N₂O₃ [2][5][6]

Molecular Weight 140.10 g/mol [2][5]

Appearance
White to light yellow/beige

crystalline powder
[2][5][7]

Melting Point 188-191 °C (lit.) [4][5]

Synonyms
5-Nitro-2-pyridinol, 5-nitro-

2(1H)-pyridinone
[3][6]

Solubility

Soluble in hot water and

alkaline solutions; generally

insoluble in most common

organic solvents.

[1][2][5][8]

Hazard Identification and Risk Assessment
2-Hydroxy-5-nitropyrimidine is classified as a hazardous substance under the OSHA Hazard

Communication Standard (29 CFR 1910.1200).[3] A thorough risk assessment is mandatory

before any work is initiated. This involves not only understanding the inherent hazards of the

compound but also evaluating the risks associated with the specific procedures being

performed.

GHS Hazard Classification
The Globally Harmonized System (GHS) provides a standardized framework for

communicating hazard information.
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Hazard Class Category Hazard Statement Source(s)

Skin Corrosion /

Irritation
2

H315: Causes skin

irritation.
[3][5]

Serious Eye Damage /

Eye Irritation
2

H319: Causes serious

eye irritation.
[3][5]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation.
[3][5]

Signal Word Warning [3][4]

Toxicological Profile and Health Hazards
Dermal and Ocular Hazard: As a classified skin and eye irritant, direct contact can cause

redness, inflammation, and discomfort.[5] The causality lies in the compound's ability to

interact with and disrupt epithelial tissues.

Respiratory Hazard: The fine crystalline powder can easily become airborne.[7] Inhalation

may lead to irritation of the nasal passages, throat, and lungs.[5]

Systemic Toxicity (Potential): While specific acute toxicity data is limited, the presence of the

nitroaromatic functional group is a structural alert.[1][3] Such compounds can potentially

cause methemoglobinemia upon absorption, a condition where the iron in hemoglobin is

oxidized, impairing oxygen transport in the blood.[7] Symptoms can include cyanosis (bluish

skin) and shortness of breath, which may be delayed.[7] Accidental ingestion may be

damaging to health.[7]

Reactivity and Stability Hazards
Stability: The compound is stable under recommended storage and handling conditions.[1][3]

Incompatibilities: It is crucial to avoid contact with strong oxidizing agents, strong bases, and

strong reducing agents.[1][3][7] Reaction with these materials can lead to vigorous,

potentially uncontrolled reactions.
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Hazardous Decomposition: When heated to decomposition, 2-Hydroxy-5-nitropyrimidine
may emit toxic fumes, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon

dioxide (CO₂).[3]

Risk Assessment Workflow
A systematic approach to risk assessment is essential. The following workflow should be

documented before beginning any new protocol involving this compound.
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Planning Phase

Assessment Phase

Control Phase

Identify Protocol Steps
(e.g., Weighing, Dissolving)

Review Compound Hazards
(SDS, Literature)

 informs 

Evaluate Exposure Potential
(Dust, Contact, Aerosol)

Assess Severity of Harm
(Irritation vs. Systemic Effects)

Determine Risk Level
(Low, Medium, High)

 determines 

Select Engineering Controls
(Fume Hood, Ventilated Enclosure)

 dictates 

Define PPE Requirements
(Gloves, Goggles, Lab Coat)

Establish Safe Work Practices
(SOPs, Emergency Plan)

Click to download full resolution via product page

Caption: Risk assessment workflow for 2-Hydroxy-5-nitropyrimidine.
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Engineering Controls & Personal Protective
Equipment (PPE)
The hierarchy of controls dictates that engineering controls are the first line of defense,

followed by administrative controls and, finally, PPE. This approach is designed to physically

remove the hazard from the operator's breathing zone and minimize the potential for direct

contact.

Engineering Controls
Primary Handling: All procedures involving the handling of solid 2-Hydroxy-5-
nitropyrimidine (e.g., weighing, transferring, preparing solutions) must be conducted in a

certified chemical fume hood or a powder containment enclosure.[2][7] This is non-

negotiable and serves to prevent the inhalation of airborne particulates.

Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of

vapors or dust in the ambient air.[7]

Safety Equipment: An operational eyewash station and safety shower must be located in

close proximity to the workstation.[3][9] This equipment should be tested weekly to ensure

functionality.

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected to provide a suitable barrier against the

specific hazards of the compound.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b1348297/docs?utm_src=pdf-body#safe-handling-and-storage-procedures-for-2-hydroxy-5-nitropyrimidine
https://www.benchchem.com/product/b1348297/docs?utm_src=pdf-body#safe-handling-and-storage-procedures-for-2-hydroxy-5-nitropyrimidine
https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-properties-handling-2-hydroxy-5-nitropyridine-sa
https://datasheets.scbt.com/sc-256160.pdf
https://datasheets.scbt.com/sc-256160.pdf
https://www.fishersci.com/store/msds?partNumber=AC121680100&productDescription=2-HYDROXY-5-NITROPYRIDINE+10G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1392114&productDescription=2-HYDRXY-5-NTROPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348297?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Rationale and Source(s)

Eye/Face Protection

ANSI Z87.1-compliant

chemical safety goggles or a

face shield if there is a

significant splash risk.

Protects against dust particles

and splashes, preventing

serious eye irritation.[3]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile). Change gloves

immediately if they become

contaminated.

Prevents skin contact and

subsequent irritation.[5] Always

wash hands with soap and

water after removing gloves.[7]

Skin/Body Protection A long-sleeved laboratory coat.

Provides a barrier against

accidental spills and

contamination of personal

clothing.[7]

Respiratory Protection

A NIOSH-approved N95 dust

mask may be required for

large-scale transfers or if

engineering controls are

insufficient to control airborne

dust.

Prevents inhalation of irritant

dust.[4] Use should be based

on a formal risk assessment.

Standard Operating Procedures (SOPs)
Adherence to detailed, step-by-step protocols is critical for ensuring both safety and

experimental reproducibility.

Protocol: Receiving and Initial Inspection
Verify Container Integrity: Upon receipt, immediately inspect the container for any signs of

damage or leaks.

Label Verification: Confirm that the label matches the order details and that hazard

pictograms are clearly visible.

Segregated Storage: Transfer the container to a designated, approved storage location (see

Section 6.0), away from incompatible materials.[7]
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Documentation: Log the receipt date and quantity in the laboratory chemical inventory

system.

Protocol: Weighing and Aliquoting Solid Compound
Prepare Workspace: Decontaminate the work surface inside a chemical fume hood. Place an

anti-static weighing dish on the analytical balance.

Don PPE: Put on all required PPE as specified in Section 4.2.

Transfer Compound: Carefully use a clean spatula to transfer the desired amount of 2-
Hydroxy-5-nitropyrimidine from the stock bottle to the weighing dish. Perform this action

slowly to minimize dust generation.[7]

Seal Containers: Immediately and securely close the primary stock bottle.

Clean Up: Use a brush and dustpan or a dampened absorbent pad to clean any residual

powder from the balance and surrounding area. Do not use compressed air.

Dispose of Waste: Place the contaminated weighing dish and any cleaning materials into a

designated solid chemical waste container.

Protocol: In-Solution Handling
Solvent Addition: In the fume hood, add the selected solvent to the vessel containing the

weighed solid.

Dissolution: If necessary, use gentle agitation (e.g., magnetic stirring) to aid dissolution. The

compound is more soluble in hot water and alkaline solutions.[2][5] If heating is required, use

a controlled heating mantle and monitor the process closely.

Transfers: Use appropriate volumetric glassware (pipettes, graduated cylinders) for all liquid

transfers to minimize splashes and aerosols.

Container Sealing: Keep all vessels containing the solution covered or sealed when not in

active use to prevent evaporation and accidental spills.

Storage Protocols and Incompatibility Management
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Proper storage is essential for maintaining the chemical integrity of 2-Hydroxy-5-
nitropyrimidine and preventing hazardous reactions.[5]

General Storage Conditions
Location: Store in a cool, dry, and well-ventilated area.[2][7][9]

Container: Keep in the original, tightly sealed container to prevent moisture ingress and

contamination.[7]

Environment: Protect from physical damage and direct sunlight.[2][7]

Long-Term Stability: For long-term storage, maintaining an inert atmosphere (e.g., with argon

or nitrogen) is recommended to preserve the compound's integrity.[1][5]

Chemical Incompatibility and Segregation
To prevent accidental hazardous reactions, 2-Hydroxy-5-nitropyrimidine must be physically

segregated from incompatible chemical classes.

Caption: Storage segregation plan for 2-Hydroxy-5-nitropyrimidine.

Emergency Procedures: A Plan for Rapid Response
Even with meticulous planning, accidental exposures or spills can occur. A well-rehearsed

emergency plan is critical.

Personnel Exposure
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, occasionally lifting the upper and lower eyelids.[3] Remove contact

lenses if present and easy to do. Seek immediate medical attention.[3]

Skin Contact: Remove all contaminated clothing.[3] Immediately wash the affected skin area

with plenty of soap and water for at least 15 minutes.[3] Seek medical attention if irritation

develops or persists.
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Inhalation: Move the affected person to fresh air.[3] If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Clean the mouth with water.[3] Seek immediate medical

attention.[3]

Spill Response
Minor Spill (Solid):

Alert personnel in the immediate area.

Ensure proper PPE is worn.

Gently sweep or scoop the material into a suitable, labeled container for chemical waste

disposal.[3]

Use dry clean-up procedures and avoid creating dust.[7]

Clean the spill area with a damp cloth, and place all cleaning materials in the waste

container.

Major Spill:

Evacuate the immediate area and alert all personnel.

Notify the institutional Emergency Response Team and the area supervisor.[7]

Prevent the spill from entering drains or waterways.[7]

Restrict access to the area until the clean-up is complete.

Conclusion
2-Hydroxy-5-nitropyrimidine is a valuable reagent whose utility is matched by its potential

hazards. A safety-first mindset, grounded in a scientific understanding of the compound's

properties and risks, is paramount. By implementing the engineering controls, work practices,
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and emergency plans detailed in this guide, researchers can handle this compound with

confidence, ensuring the safety of personnel and the integrity of their scientific work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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